Cas no 321538-23-2 (Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate)
321538-23-2 structure
Product Name:Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate
CAS No:321538-23-2
MF:C19H16N2O3S
MW:352.406943321228
MDL:MFCD00244902
CID:1450845
PubChem ID:1471103
Update Time:2025-04-20
Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]be nzoate
- Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate
- methyl 2-(4-formyl-2-methyl-5-phenylpyrazol-3-yl)sulfanylbenzoate
- Methyl2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate
- AKOS005069929
- MFCD00244902
- CS-0364109
- 321538-23-2
- Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate
- 2K-599S
- methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzoate
- methyl 2-[(4-formyl-2-methyl-5-phenylpyrazol-3-yl)sulfanyl]benzoate
- Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate
-
- MDL: MFCD00244902
- Inchi: 1S/C19H16N2O3S/c1-21-18(25-16-11-7-6-10-14(16)19(23)24-2)15(12-22)17(20-21)13-8-4-3-5-9-13/h3-12H,1-2H3
- InChI Key: WWACCRLWHFUZSS-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)OC)C1=C(C=O)C(C2C=CC=CC=2)=NN1C
Computed Properties
- Exact Mass: 352.088
- Monoisotopic Mass: 352.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 86.5Ų
Experimental Properties
- Melting Point: 95-98°C
Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Security Information
- HazardClass:IRRITANT
Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M027935-250mg |
Methyl 2-[(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate |
321538-23-2 | 250mg |
$ 545.00 | 2022-06-04 | ||
| TRC | M027935-500mg |
Methyl 2-[(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate |
321538-23-2 | 500mg |
$ 900.00 | 2022-06-04 | ||
| abcr | AB156547-1 g |
Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate |
321538-23-2 | 1g |
€558.30 | 2022-03-25 | ||
| Chemenu | CM517076-1g |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | 97% | 1g |
$518 | 2022-06-11 | |
| abcr | AB156547-1g |
Methyl 2-[(4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanyl]benzenecarboxylate; . |
321538-23-2 | 1g |
€769.30 | 2024-04-17 | ||
| A2B Chem LLC | AI75596-1mg |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI75596-5mg |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI75596-10mg |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI75596-500mg |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | >95% | 500mg |
$556.00 | 2024-04-20 | |
| A2B Chem LLC | AI75596-1g |
Methyl 2-((4-formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate |
321538-23-2 | >95% | 1g |
$802.00 | 2024-04-20 |
Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
321538-23-2 (Methyl 2-(4-Formyl-1-methyl-3-phenyl-1H-pyrazol-5-yl)sulfanylbenzenecarboxylate) Related Products
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- 321553-50-8(Methyl 2-{4-formyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate)
- 318247-51-7(1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde)
- 318289-36-0([1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazol-4-yl]methyl 3,4-dichlorobenzenecarboxylate)
- 318247-49-3(5-(4-Chlorophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)
- 318247-47-1({1-Methyl-5-[(4-methylphenyl)sulfanyl]-3-phenyl-1H-pyrazol-4-yl}methyl 2-chlorobenzenecarboxylate)
- 318289-06-4({5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate)
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- 318247-52-8(5-(4-Bromophenyl)sulfanyl-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde)
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